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Compound of Interest

Compound Name:
Sodium 2-(2-

bromobenzyl)malonate

Cat. No.: B12504254

Get Quote

Physicochemical Properties, Stoichiometric Criticality,
and Synthetic Utility
Executive Summary & Core Data
Sodium 2-(2-bromobenzyl)malonate is a critical intermediate generated in situ during the

saponification of diethyl 2-(2-bromobenzyl)malonate. It serves as the nucleophilic precursor for

decarboxylative functionalization or intramolecular cyclization in the synthesis of indoles,

isoquinolines, and pharmaceutical scaffolds.

Precise molecular weight determination is dependent on the stoichiometric form (Mono- vs.

Disodium salt) and the isotopic abundance of Bromine.

Table 1: Physicochemical Profile & Molecular Weights
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Parameter
Disodium Salt
(Target Species)

Monosodium Salt
(Acidic Buffer)

Free Acid
(Precursor)

Formula

Avg.[1][2] Molecular

Weight
317.05 g/mol 295.06 g/mol 273.08 g/mol

Monoisotopic Mass (

Br)
315.93 Da 293.95 Da 271.97 Da

Monoisotopic Mass (

Br)
317.93 Da 295.95 Da 273.97 Da

CAS (Related) N/A (In situ generated) N/A 92013-18-8

Solubility High (Water, MeOH) Moderate (Water)
Low (Water), High

(Organic)

Critical Note on Stoichiometry: In standard basic hydrolysis (saponification) protocols using

equivalents of NaOH, the Disodium salt (317.05 g/mol ) is the dominant species.

Using the incorrect MW (e.g., for the monosodium form) will result in a 7.4%

stoichiometric error, potentially stalling subsequent transition-metal catalyzed cross-

couplings.

Synthetic Pathway & Generation
The sodium salt is rarely isolated due to its hygroscopic nature. It is generated from the stable

diethyl ester precursor. The following workflow illustrates the generation and subsequent

utilization pathways.

Figure 1: Generation and Utilization Pathway
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Caption: Reaction pathway showing the conversion of the stable diethyl ester to the disodium

salt intermediate, followed by divergence into decarboxylation or cyclization pathways.[1][3]

Protocol: In Situ Generation & Validation
To ensure accurate stoichiometry for downstream applications (e.g., Palladium-catalyzed

Buchwald-Hartwig or Heck cyclizations), follow this self-validating protocol.

Reagents
Precursor: Diethyl 2-(2-bromobenzyl)malonate (CAS: 66192-11-8).[4]

Base: Sodium Hydroxide (NaOH), 2.0 M aqueous solution.

Solvent: Ethanol (EtOH) or Tetrahydrofuran (THF).

Step-by-Step Methodology
Charge Calculation: Calculate the mass of the diethyl ester precursor.

Saponification: Dissolve the ester in EtOH (5 mL/mmol). Add 2.2 equivalents of 2.0 M NaOH

dropwise.

Mechanism: The ethoxide leaving groups are displaced by hydroxide.

Observation: The solution typically becomes homogeneous as the non-polar ester

converts to the polar Disodium salt.
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Completion Check (TLC): Monitor consumption of the ester (Rf ~0.6 in 20% EtOAc/Hexane)

and appearance of the baseline spot (Salt/Acid).

Utilization:

Option A (Decarboxylation): Acidify to pH 1 to isolate the Free Acid (MW 273.08), then

heat.

Option B (Coupling): Evaporate EtOH to leave the solid Disodium Salt (MW 317.05). Use

this mass to calculate catalyst loading (mol%) for subsequent steps.

Analytical Validation (Mass Spectrometry)
When characterizing the sodium salt or its acid derivative, the presence of Bromine introduces

a distinct isotopic signature that must be recognized to avoid misidentification.

Isotopic Abundance Logic
Bromine exists as two stable isotopes:

(50.69%) and

(49.31%). This creates a "doublet" pattern in Mass Spectrometry (MS) signals with near 1:1
intensity separated by 2 mass units.

Figure 2: Mass Spectrum Prediction (ESI Negative Mode)

Predicted MS Signals (M-H)- for Mono-Anion

m/z 270.96
[M-H]- w/ 79Br

(100%)

m/z 272.96
[M-H]- w/ 81Br

(98%)

+2 Da shift
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Click to download full resolution via product page

Caption: The characteristic 1:1 isotopic doublet of the Bromine atom in the mass spectrum of

the hydrolyzed acid species.

Validation Check:

ESI(-): Expect peaks at m/z 271 and 273 (corresponding to the ionized acid

).

ESI(+): If analyzing the salt directly, you may see sodium adducts, e.g.,

peaks at 317 and 319 (Monosodium salt + Na) or higher aggregates.

Application in Drug Development
The precise molecular weight of the sodium salt is most critical when it acts as a ligand or

nucleophile in transition-metal catalysis.

Intramolecular

-Arylation: The 2-bromobenzyl moiety allows for Pd-catalyzed intramolecular ring closure to
form Indane or Tetralin derivatives. The disodium malonate acts as a bidentate nucleophile.

Reference: The use of ortho-halo-benzyl malonates is well-documented in the synthesis of

heterocyclic scaffolds via copper or palladium catalysis [1].

Stoichiometric Control: Using the acid MW (273.08) instead of the disodium salt MW

(317.05) when weighing the isolated salt results in a 16% under-loading of the reagent,

which can lead to incomplete conversion in expensive catalytic cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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